Cas no 2694731-44-5 (1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2694731-44-5
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 5613711
• PubChem ID: 165948395
• Update Time: 2025-06-08

1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid
• 2694731-44-5
• EN300-33050355
• 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C12H16N4O4/c1-2-7-20-12(19)15-5-3-9(4-6-15)16-10(11(17)18)13-8-14-16/h2,8-9H,1,3-7H2,(H,17,18)
• InChI Key： LYEOIITWPVTLJJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(CC1)N1C(C(=O)O)=NC=N1)=O

Computed Properties

• Exact Mass: 280.11715500g/mol
• Monoisotopic Mass: 280.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid

Introduction to 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2694731-44-5)

The compound 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid, identified by its CAS number 2694731-44-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. Its unique structural composition, incorporating both piperidine and triazole moieties, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in medicinal chemistry. The triazole ring is a versatile scaffold that exhibits a wide range of biological activities, including antifungal, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular structure of 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid suggests that it may possess similar pharmacological effects. Furthermore, the presence of a piperidine ring enhances the compound's potential for binding to biological targets, making it an attractive candidate for further investigation.

The propenyl ether substituent in the molecule introduces an additional layer of complexity and functionality. This group can participate in various chemical reactions, including nucleophilic additions and eliminations, which may be exploited in synthetic pathways to modify or derivatize the compound. The carbonyl group at the 5-position of the triazole ring provides a site for further functionalization, allowing for the attachment of other pharmacophores or bioactive units. Such modifications could enhance the compound's biological activity or improve its pharmacokinetic properties.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds are crucial steps in identifying potential therapeutic agents. The structural features of 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid make it an interesting subject for further study. Researchers have been exploring various synthetic routes to optimize its production and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis of such complex molecules.

One of the key areas of interest is the evaluation of biological activity. In vitro assays have been employed to assess the potential effects of this compound on various cellular targets. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and inflammation. These findings are encouraging and warrant further investigation to confirm these properties and explore their therapeutic implications.

The development of new pharmaceuticals often involves a multidisciplinary approach, integrating knowledge from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The synthesis of 1-{1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}-1H-1,2,4-triazole-5-carboxylic acid exemplifies this collaborative effort. Chemists have developed innovative synthetic strategies to construct its intricate framework, while biologists have conducted experiments to evaluate its biological effects. This synergy between different scientific disciplines is essential for advancing drug discovery and developing new treatments for human diseases.

Another important consideration is the pharmacokinetic profile of the compound. Factors such as solubility, stability, bioavailability, and metabolic clearance play a critical role in determining its efficacy as a drug candidate. Computational modeling techniques have been employed to predict these properties based on the compound's structure. These predictions can guide experimental efforts to optimize its pharmacokinetic characteristics and improve its overall suitability for therapeutic use.

The future direction of research on 1-{1-(propenol)carbonylpiperidinyl}triazole carboxylic acid (CAS No. 2694731445) includes exploring its potential as a lead compound for drug development. By modifying its structure through rational design or high-throughput screening methods, researchers aim to enhance its biological activity and reduce any undesirable side effects. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets and elicits its effects.

In conclusion, 2694731445 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further exploration. As research continues to uncover new applications for this compound, 2694731445 will undoubtedly play a role in advancing our understanding of medicinal chemistry and developing new therapeutic strategies.